An In-depth Technical Guide to (123B9)2-L2-PTX: A Novel EphA2-Targeting Peptide-Drug Conjugate
An In-depth Technical Guide to (123B9)2-L2-PTX: A Novel EphA2-Targeting Peptide-Drug Conjugate
For Researchers, Scientists, and Drug Development Professionals
Abstract
(123B9)2-L2-PTX is a novel peptide-drug conjugate (PDC) that represents a promising strategy for targeted cancer therapy. This molecule is an EphA2-agonistic agent, comprised of a dimeric peptide, 123B9, covalently linked to the potent chemotherapeutic drug, paclitaxel (B517696) (PTX). By targeting the EphA2 receptor, which is overexpressed in a variety of cancers, (123B9)2-L2-PTX offers the potential for selective delivery of its cytotoxic payload to tumor cells, thereby enhancing therapeutic efficacy while minimizing off-target toxicity. This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of (123B9)2-L2-PTX, along with detailed experimental protocols for its synthesis, characterization, and evaluation.
Chemical Structure and Properties
(123B9)2-L2-PTX is a complex biomolecule designed for targeted drug delivery. It consists of three main components: the dimeric 123B9 peptide for targeting the EphA2 receptor, a linker (L2), and the cytotoxic drug paclitaxel.
Physicochemical Properties
While specific experimental data on the physicochemical properties of (123B9)2-L2-PTX are not extensively published, the properties of its components and related peptide-drug conjugates provide valuable insights. The conjugation of the hydrophobic paclitaxel to a peptide carrier generally aims to improve its aqueous solubility.[1]
| Property | Value | Source |
| Molecular Formula | C192H254Cl2F2N34O63 | [2] |
| Molecular Weight | 4155.16 g/mol | [2] |
| Appearance | Not specified (likely a solid) | - |
| Solubility | Expected to have improved aqueous solubility compared to free paclitaxel.[1] Specific solubility data in various solvents is not available. | - |
| pKa | Not specified | - |
| LogP | Not specified | - |
Synthesis and Characterization
The synthesis of (123B9)2-L2-PTX involves a multi-step process that includes the solid-phase synthesis of the 123B9 peptide, modification of paclitaxel to incorporate a linker, and subsequent conjugation of the two moieties.
Experimental Protocol: Synthesis of (123B9)2-L2-PTX
The following is a representative protocol based on standard methods for solid-phase peptide synthesis and peptide-drug conjugation.[3][4][5][6][7]
2.1.1. Solid-Phase Synthesis of 123B9 Peptide
-
Resin Preparation: Start with a Rink Amide resin, which will yield a C-terminally amidated peptide. Swell the resin in N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP).[5]
-
Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin by treating it with a solution of 20% piperidine (B6355638) in DMF.[4]
-
Amino Acid Coupling: Activate the first Fmoc-protected amino acid using a coupling reagent such as HATU or HBTU in the presence of a base like diisopropylethylamine (DIEA).[5] Add the activated amino acid to the resin and allow the coupling reaction to proceed.
-
Washing: After each deprotection and coupling step, thoroughly wash the resin with DMF to remove excess reagents and byproducts.
-
Chain Elongation: Repeat the deprotection and coupling steps for each subsequent amino acid in the 123B9 sequence.
-
Dimerization: To create the dimeric peptide, a bifunctional linker can be incorporated, or a cysteine residue can be introduced at a specific position to allow for disulfide bridge formation.
-
Cleavage and Deprotection: Once the peptide synthesis is complete, cleave the peptide from the resin and remove the side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers.[6]
-
Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).
-
Characterization: Confirm the identity and purity of the synthesized peptide using mass spectrometry (MS) and analytical HPLC.
2.1.2. Preparation of Paclitaxel-Linker Moiety
-
Activation of Paclitaxel: React paclitaxel with a linker precursor, such as succinic anhydride, at the C2'-hydroxyl group to introduce a carboxylic acid functionality. This reaction is typically carried out in the presence of a base like pyridine.
-
Purification: Purify the paclitaxel-linker adduct using chromatography.
2.1.3. Conjugation of 123B9 Peptide and Paclitaxel-Linker
-
Activation of Paclitaxel-Linker: Activate the carboxylic acid group of the paclitaxel-linker using a coupling reagent like HATU or HBTU.
-
Conjugation Reaction: React the activated paclitaxel-linker with the purified dimeric 123B9 peptide. The conjugation typically occurs at a primary amine on the peptide (e.g., the N-terminus or the side chain of a lysine (B10760008) residue).
-
Purification: Purify the final (123B9)2-L2-PTX conjugate using RP-HPLC.
-
Final Characterization: Confirm the structure and purity of the final product using MS, NMR, and analytical HPLC.
Mechanism of Action and Signaling Pathway
(123B9)2-L2-PTX acts as an agonist of the EphA2 receptor, a receptor tyrosine kinase that is frequently overexpressed in cancer cells and is associated with malignant progression.
EphA2 Receptor Agonism and Internalization
The dimeric nature of the 123B9 peptide is crucial for its agonistic activity, as it promotes the dimerization and clustering of EphA2 receptors on the cell surface. This mimics the action of the natural EphA2 ligand, ephrin-A1, and triggers the canonical, tumor-suppressive signaling pathway. A key event in this pathway is the internalization of the EphA2 receptor-ligand complex, followed by its degradation. This process effectively removes the pro-oncogenic EphA2 from the cell surface.
Intracellular Drug Release and Cytotoxicity
Following internalization, the (123B9)2-L2-PTX conjugate is trafficked through the endosomal-lysosomal pathway. The acidic environment and enzymatic activity within the lysosomes are thought to cleave the linker, releasing the paclitaxel payload into the cytoplasm. Free paclitaxel then exerts its cytotoxic effect by binding to and stabilizing microtubules, leading to cell cycle arrest and apoptosis.
Preclinical Efficacy
(123B9)2-L2-PTX has demonstrated significant anti-tumor activity in preclinical models of various cancers, including pancreatic and breast cancer, as well as melanoma.[2]
In Vivo Studies
In xenograft models of human pancreatic cancer, (123B9)2-L2-PTX has been shown to be more effective at inhibiting tumor growth than paclitaxel alone. Furthermore, in a melanoma lung colonization model, the conjugate significantly reduced the metastatic burden. A key finding is the ability of (123B9)2-L2-PTX to reduce the number of circulating tumor cells (CTCs), which are believed to be crucial for the metastatic spread of cancer.[2]
Experimental Protocols for Biological Evaluation
The following protocols are provided as a guide for the in vitro and in vivo evaluation of (123B9)2-L2-PTX.
In Vitro Assays
5.1.1. EphA2 Receptor Phosphorylation Assay (Western Blot)
This assay determines the ability of (123B9)2-L2-PTX to induce the phosphorylation of the EphA2 receptor, a hallmark of its activation.[8][9][10][11]
-
Cell Culture: Plate EphA2-expressing cancer cells (e.g., PC-3, MDA-MB-231) and grow to 70-80% confluency.
-
Treatment: Treat the cells with varying concentrations of (123B9)2-L2-PTX for a specified time (e.g., 15-30 minutes). Include positive (e.g., ephrin-A1-Fc) and negative (vehicle) controls.
-
Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.
-
Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.
-
SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.
-
Antibody Incubation: Block the membrane and incubate with a primary antibody specific for phosphorylated EphA2 (e.g., anti-phospho-EphA2 Tyr594). Subsequently, probe with a horseradish peroxidase (HRP)-conjugated secondary antibody.
-
Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.
-
Analysis: Normalize the phospho-EphA2 signal to the total EphA2 or a loading control (e.g., β-actin) to quantify the change in phosphorylation.
5.1.2. EphA2 Receptor Internalization Assay (Immunofluorescence)
This assay visualizes the internalization of the EphA2 receptor upon treatment with (123B9)2-L2-PTX.[12][13][14][15][16]
-
Cell Seeding: Seed EphA2-expressing cells on glass coverslips in a multi-well plate.
-
Treatment: Treat the cells with (123B9)2-L2-PTX for various time points (e.g., 0, 30, 60, 120 minutes).
-
Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100 in PBS.
-
Immunostaining: Block non-specific binding sites and incubate with a primary antibody against EphA2. Follow with a fluorescently labeled secondary antibody.
-
Counterstaining and Mounting: Stain the nuclei with DAPI and mount the coverslips on microscope slides.
-
Imaging: Visualize the cells using a fluorescence or confocal microscope. A shift in EphA2 staining from the cell membrane to intracellular vesicles indicates receptor internalization.
In Vivo Models
5.2.1. Pancreatic Cancer Xenograft Model
This model assesses the in vivo efficacy of (123B9)2-L2-PTX in a pancreatic cancer setting.[17][18][19][20][21]
-
Cell Line: Use a human pancreatic cancer cell line that overexpresses EphA2, such as MIA PaCa-2.
-
Animal Strain: Use immunodeficient mice, such as athymic nude or NOD/SCID mice.
-
Tumor Implantation: Subcutaneously inject a suspension of MIA PaCa-2 cells (e.g., 1-5 x 10^6 cells in Matrigel) into the flank of each mouse.
-
Tumor Growth Monitoring: Monitor tumor growth by caliper measurements at regular intervals. Calculate tumor volume using the formula: (length x width^2) / 2.
-
Treatment: Once tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment groups. Administer (123B9)2-L2-PTX, paclitaxel alone, and a vehicle control via an appropriate route (e.g., intravenous injection). The dosing schedule will need to be optimized.
-
Endpoint: At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histology, western blotting).
5.2.2. Melanoma Lung Metastasis Model
This model evaluates the effect of (123B9)2-L2-PTX on the metastatic colonization of melanoma cells in the lungs.[22][23][24][25]
-
Cell Line: Use a highly metastatic melanoma cell line, such as B16F10.
-
Animal Strain: Use syngeneic mice, such as C57BL/6.
-
Cell Injection: Inject B16F10 cells (e.g., 1 x 10^6 cells) into the lateral tail vein of the mice to induce experimental lung metastases.
-
Treatment: Begin treatment with (123B9)2-L2-PTX, paclitaxel, or vehicle control at a specified time point after cell injection.
-
Endpoint: After a set period (e.g., 2-3 weeks), euthanize the mice and harvest the lungs.
-
Metastasis Quantification: Count the number of metastatic nodules on the lung surface. The lungs can also be fixed, sectioned, and stained with hematoxylin (B73222) and eosin (B541160) for histological analysis.
5.2.3. Quantification of Circulating Tumor Cells (CTCs)
This protocol allows for the enumeration of CTCs in the blood of tumor-bearing mice.[26][27][28][29]
-
Blood Collection: At various time points during the in vivo study, collect blood samples from the mice via cardiac puncture or from the tail vein. Use an anticoagulant (e.g., EDTA).
-
Red Blood Cell Lysis: Lyse the red blood cells using a lysis buffer.
-
CTC Enrichment (Optional): Enrich for CTCs using a method based on their physical properties (e.g., size-based filtration) or biological properties (e.g., immunomagnetic separation targeting epithelial markers, though this may not be suitable for all tumor types).
-
CTC Detection and Quantification: Quantify CTCs using flow cytometry. Cells can be stained for specific markers (e.g., a fluorescent marker if using engineered cell lines) and a nuclear stain. The number of CTCs can be normalized to the volume of blood analyzed.
Conclusion
(123B9)2-L2-PTX is a rationally designed peptide-drug conjugate that holds significant promise for the targeted treatment of EphA2-overexpressing cancers. Its dual mechanism of action, involving both the downregulation of a key oncogenic receptor and the targeted delivery of a potent cytotoxic agent, makes it a compelling candidate for further preclinical and clinical development. The experimental protocols outlined in this guide provide a framework for the comprehensive evaluation of this and similar targeted therapeutic agents.
References
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- 11. Phospho-EphA2 (Tyr594) Antibody | Cell Signaling Technology [cellsignal.com]
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- 13. Anti-EphA2 Antibodies with Distinct In Vitro Properties Have Equal In Vivo Efficacy in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
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- 18. Z-360 Suppresses Tumor Growth in MIA PaCa-2-bearing Mice via Inhibition of Gastrin-induced Anti-Apoptotic Effects | Anticancer Research [ar.iiarjournals.org]
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- 22. Factors Affecting Growth Kinetics and Spontaneous Metastasis in the B16F10 Syngeneic Murine Melanoma Model - PMC [pmc.ncbi.nlm.nih.gov]
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- 25. Amelioration of B16F10 melanoma lung metastasis in mice by a combination therapy with indomethacin and interleukin 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
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